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Compound of Interest

Compound Name: Disperse blue 102

Cat. No.: B083065 Get Quote

For Immediate Release

[City, State] – [Date] – A comprehensive guide comparing the ecotoxicity of the textile dye

Disperse Blue 102 with several of its common alternatives—Disperse Red 179, Disperse

Violet 93, and Disperse Yellow 54—has been compiled for researchers, scientists, and drug

development professionals. This guide provides a critical overview of the potential

environmental impact of these widely used colorants, supported by available experimental data

and standardized testing protocols.

Disperse dyes are a class of synthetic dyes with low water solubility, making them suitable for

dyeing hydrophobic fibers like polyester. However, their persistence and potential for aquatic

toxicity are of increasing concern. This comparative analysis aims to equip researchers with the

necessary data to make informed decisions regarding the selection and use of these dyes.

Quantitative Ecotoxicity Data Summary
The following table summarizes the available acute ecotoxicity data for Disperse Blue 102 and

its selected alternatives. The data is presented for key aquatic indicator species: fish, aquatic

invertebrates (Daphnia sp.), and algae.
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Dye Name C.I. Name
CAS
Number

Test
Organism

Endpoint
Result
(mg/L)

Disperse

Blue 102

Disperse

Blue 102
12222-97-8

Data Not

Available

LC50/EC50/I

C50

Data Not

Available

Disperse Red

179

Disperse Red

179
61951-64-2

Data Not

Available

LC50/EC50/I

C50

Data Not

Available

Disperse

Violet 93

Disperse

Violet 93
52697-38-8

Daphnia

similis
EC50 (48h)

> Water

Solubility[1]

Disperse

Yellow 54

Disperse

Yellow 54
7576-65-0

Data Not

Available

LC50/EC50/I

C50

Data Not

Available

Note: A significant data gap exists for the quantitative ecotoxicity of Disperse Blue 102 and

some of its alternatives. The available information for Disperse Violet 93 suggests that its acute

toxicity to Daphnia similis is limited by its low water solubility. Further research and testing are

crucial to fully characterize the environmental risk profile of these dyes.

Experimental Protocols
The ecotoxicity data, when available, is typically generated following standardized guidelines

from the Organisation for Economic Co-operation and Development (OECD). These protocols

ensure the reproducibility and comparability of results. Below are summaries of the key

experimental methodologies.

OECD 203: Fish, Acute Toxicity Test
This test evaluates the acute lethal toxicity of a substance to fish.

Test Organism: Typically a freshwater species like Zebrafish (Danio rerio) or Rainbow trout

(Oncorhynchus mykiss).

Methodology: Fish are exposed to a range of concentrations of the test substance in a

controlled aquatic environment for a 96-hour period. Observations of mortality and other

sublethal effects are recorded at 24, 48, 72, and 96 hours.
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Endpoint: The primary endpoint is the median lethal concentration (LC50), which is the

concentration of the substance that is lethal to 50% of the test fish within the 96-hour

exposure period.

OECD 202: Daphnia sp. Acute Immobilisation Test
This test assesses the acute toxicity of a substance to aquatic invertebrates.

Test Organism:Daphnia magna or a similar cladoceran species.

Methodology: Young daphnids (less than 24 hours old) are exposed to various

concentrations of the test substance for 48 hours. The number of immobilized daphnids is

recorded at 24 and 48 hours. Immobilization is defined as the inability to swim.

Endpoint: The main endpoint is the median effective concentration (EC50), which is the

concentration that causes immobilization in 50% of the daphnids after 48 hours of exposure.

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
This test determines the effect of a substance on the growth of freshwater algae.

Test Organism: A species of green algae, such as Pseudokirchneriella subcapitata.

Methodology: Exponentially growing algal cultures are exposed to different concentrations of

the test substance over a 72-hour period. The growth of the algae is measured by cell counts

or another biomass surrogate.

Endpoint: The primary endpoint is the concentration that inhibits the growth rate by 50%

(IC50) relative to a control group.

Visualizing Ecotoxicity Assessment and Potential
Toxicity Pathways
To better understand the processes involved in ecotoxicity testing and the potential

mechanisms of action of these dyes, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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